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Compound of Interest

Compound Name: 4-Tert-butylbenzyl alcohol

Cat. No.: B1294785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers, synthesis

methodologies, purification protocols, and analytical techniques for high-purity 4-tert-
butylbenzyl alcohol. This information is intended to assist researchers and professionals in

sourcing and utilizing this compound in their work.

Commercial Suppliers of High-Purity 4-Tert-
butylbenzyl Alcohol
High-purity 4-tert-butylbenzyl alcohol is available from a variety of commercial chemical

suppliers. Purity levels typically range from 95% to over 98%, with material suitable for

research and development purposes readily obtainable. The following table summarizes key

information from prominent suppliers.
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Supplier Stated Purity CAS Number
Molecular
Formula

Additional
Information

Thermo Scientific

Chemicals

(Fisher Scientific)

98%[1] 877-65-6 C₁₁H₁₆O

Soluble in

alcohol, insoluble

in water.[1]

Sigma-Aldrich 95% 877-65-6
(CH₃)₃CC₆H₄CH₂

OH

Used in the

preparation of

novel

copolyimides.

Biosynth Not specified 877-65-6 C₁₁H₁₆O

Available for

pharmaceutical

testing.

TCI Chemicals >97.0% (GC) 877-65-6 C₁₁H₁₆O

Colorless to light

yellow clear

liquid.

Chemsavers
98% (GC),

Certified
877-65-6

(CH₃)₃CC₆H₄CH₂

OH

For research and

development

use.

BOC Sciences Not specified 877-65-6 C₁₁H₁₆O

Important raw

material for

organic

synthesis.[2]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 4-tert-butylbenzyl
alcohol are crucial for its effective use in research. The following sections provide protocols for

common laboratory procedures.

Synthesis of 4-Tert-butylbenzyl Alcohol via Reduction of
4-Tert-butylbenzaldehyde
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A common and efficient method for the synthesis of 4-tert-butylbenzyl alcohol is the reduction

of its corresponding aldehyde, 4-tert-butylbenzaldehyde.

Materials:

4-tert-butylbenzaldehyde

Sodium borohydride (NaBH₄)

Absolute ethanol

10% aqueous sodium hydroxide (NaOH) solution

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottomed flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottomed flask, dissolve 4-tert-butylbenzaldehyde (1 equivalent) in absolute

ethanol.

While stirring, add a suspension of sodium borohydride (0.66 equivalents) in absolute

ethanol to the flask.

Allow the reaction mixture to stir at room temperature for 30 minutes. The progress of the

reaction can be monitored by Thin-Layer Chromatography (TLC).
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Quench the reaction by the slow addition of a 10% aqueous NaOH solution and continue

stirring until the solution becomes homogeneous.

Add water to the reaction mixture and remove the ethanol under reduced pressure using a

rotary evaporator.

Extract the aqueous mixture three times with dichloromethane.

Combine the organic extracts and wash them with a saturated aqueous NaHCO₃ solution,

followed by water.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the

pure 4-tert-butylbenzyl alcohol as a clear liquid.

Purification by Flash Column Chromatography
For instances where the synthesized 4-tert-butylbenzyl alcohol requires further purification to

remove unreacted starting material or byproducts, flash column chromatography is an effective

method.

Materials:

Crude 4-tert-butylbenzyl alcohol

Silica gel (for flash chromatography)

Hexane

Ethyl acetate

Chromatography column

Collection tubes

TLC plates and developing chamber

UV lamp

Procedure:
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TLC Analysis: Develop a suitable solvent system for the separation using TLC. A good

starting point is a mixture of hexane and ethyl acetate. The desired product should have an

Rf value of approximately 0.3.

Column Packing: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane)

and pack the chromatography column.

Sample Loading: Dissolve the crude 4-tert-butylbenzyl alcohol in a minimal amount of the

non-polar solvent and load it onto the top of the silica gel bed.

Elution: Begin elution with the non-polar solvent, gradually increasing the polarity by adding

small increments of the more polar solvent (e.g., ethyl acetate). This can be done in a

stepwise or gradient fashion.

Fraction Collection: Collect fractions in test tubes and monitor the composition of each

fraction by TLC.

Product Isolation: Combine the fractions containing the pure product and remove the solvent

using a rotary evaporator.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of 4-tert-butylbenzyl alcohol and

identifying any potential impurities.

Instrumentation and Conditions (General Example):

Gas Chromatograph: Agilent 7890A or equivalent

Mass Spectrometer: Agilent 5975C or equivalent

Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or similar non-polar column

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Injection Port Temperature: 250 °C
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Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold: 5 minutes at 280 °C

MSD Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-400

Sample Preparation:

Prepare a stock solution of 4-tert-butylbenzyl alcohol in a suitable solvent such as

dichloromethane or ethyl acetate (e.g., 1 mg/mL).

Dilute the stock solution to an appropriate concentration for GC-MS analysis (e.g., 10

µg/mL).

Inject 1 µL of the prepared sample into the GC-MS.

Visualizations
The following diagrams illustrate the workflows for the synthesis, purification, and analysis of 4-
tert-butylbenzyl alcohol.
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Synthesis of 4-tert-butylbenzyl alcohol.
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Purification workflow for 4-tert-butylbenzyl alcohol.
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GC-MS analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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